5-(3,4-dimethylphenyl)-1-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione

• IUPAC Name: 5-(3,4-dimethylphenyl)-3-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• InChI: InChI=1S/C21H18N6O3/c1-12-8-9-15(10-13(12)2)27-20(28)17-18(21(27)29)26(25-23-17)11-16-22-19(24-30-16)14-6-4-3-5-7-14/h3-10,17-18H,11H2,1-2H3
• InChI Key: OQOMHILHMYRJPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C3C(C2=O)N(N=N3)CC4=NC(=NO4)C5=CC=CC=C5)C
• Molecular Formula: C21H18N6O3
• Molecular Weight: 402.4 g/mol

Description

5-(3,4-dimethylphenyl)-1-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione is a useful research compound. Its molecular formula is C21H18N6O3 and its molecular weight is 402.414. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The synthesis of these compounds involves bioisosterism principles, leading to the design of novel oxadiazolyl pyrrolo triazole diones. Such compounds are synthesized through a 1,3-dipolar cycloaddition reaction, demonstrating the versatility of this method in creating complex heterocyclic structures. The in vitro biological activities of these novel heterocyclic compounds, including their anti-protozoal and cytotoxic activities, have been explored, showcasing their potential as therapeutic agents (Dürüst, Karakuş, Kaiser, & Taşdemir, 2012).

Physicochemical Properties and Drug Delivery

The physicochemical properties of similar compounds, such as solubility in various solvents and their thermodynamic parameters, have also been a subject of study. These properties are crucial for understanding the drug-likeness and formulation potential of these compounds. Research into solubility thermodynamics and partitioning processes in biologically relevant solvents provides insights into their behavior in biological systems, which is essential for drug development (Volkova, Levshin, & Perlovich, 2020).

Antimicrobial and Antifungal Applications

Furthermore, derivatives of 1,2,4-triazoles and 1,3,4-oxadiazoles linked to various scaffolds have shown antimicrobial and antifungal activity, indicating their potential as novel antimicrobial agents. The variation in their chemical structures allows for the exploration of structure-activity relationships, vital for optimizing their biological efficacy (Ziaie, Dilmaghani, & Tukmechi, 2017).